5-bromo-N-(sec-butyl)-2-methoxybenzamide

• IUPAC Name: 5-bromo-N-butan-2-yl-2-methoxybenzamide
• InChI: InChI=1S/C12H16BrNO2/c1-4-8(2)14-12(15)10-7-9(13)5-6-11(10)16-3/h5-8H,4H2,1-3H3,(H,14,15)
• InChI Key: ISVQPGCHZGQNPW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=C(C=CC(=C1)Br)OC
• Molecular Formula: C12H16BrNO2
• Molecular Weight: 286.16 g/mol

Description

5-Bromo-N-(sec-butyl)-2-methoxybenzamide is a benzamide derivative characterized by a bromine atom at the 5-position of the benzene ring, a methoxy group at the 2-position, and a sec-butyl group attached via an amide linkage.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Sigma-2 Receptor Ligands

Compound 1 : 5-Bromo-N-(4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl)-2,3-dimethoxybenzamide

Compound 2 : 5-Bromo-N-(2-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)ethyl)-2-methoxybenzamide

Key Findings :

• Synthesis : Both compounds were radiolabeled with ⁷⁶Br, achieving yields of 50–70% and high specific activity .
• Biodistribution: Tumor-to-Normal Tissue Ratios: Compound 1 exhibited higher ratios than Compound 2 and the control ¹⁸F-FLT (fluorothymidine). For example, at 2 hours, Compound 1 showed ratios >1 in all tissues except liver and kidney, while Compound 2 had lower uptake efficiency . Structural Influence: The longer alkyl chain and additional methoxy group in Compound 1 likely enhance lipophilicity and receptor interaction, improving tumor retention .

Table 1 : Comparative Data for Sigma-2 Receptor Ligands

Parameter	Compound 1	Compound 2	¹⁸F-FLT
Substituent	Butyl-dihydroisoquinoline	Ethyl-dihydroisoquinoline	N/A
Methoxy Groups	2,3-Dimethoxy	2-Methoxy	N/A
Radiolabeling Yield (%)	50–70	50–70	N/A
Tumor Uptake (2 h)	High	Moderate	Low
Tumor-to-Liver Ratio	>1	<1	<1

Brominated Benzamides with Heterocyclic Moieties

Compound A : 5-Bromo-N-(3-cyanopyrimido[1,2-a]benzimidazol-2-yl)-2-methoxybenzamide

• Structure: Features a cyanopyrimidobenzimidazole group instead of sec-butyl.

Compound B : 5-Bromo-N-(2-isobutyl-1,3-dioxo-isoindol-5-yl)-2-methoxybenzamide

• Structure : Contains an isoindole-dione ring, increasing molecular weight and polarity compared to the sec-butyl derivative.
• Potential Applications: Such structures are often explored for photodynamic therapy or as enzyme inhibitors, but specific data are unavailable .

Table 2 : Structural and Functional Comparison

Compound	Key Substituent	Potential Application
5-Bromo-N-(sec-butyl)-2-methoxybenzamide	sec-butyl	Tumor imaging (inferred)
Compound A	Cyanopyrimidobenzimidazole	Kinase inhibition
Compound B	Isoindole-dione	Photodynamic therapy

Brominated Benzamides with Nitrophenyl Groups

Compound C : 4-Bromo-N-(2-nitrophenyl)benzamide

• Structure : Lacks methoxy and sec-butyl groups but includes a nitro group.
• This contrasts with the sec-butyl derivative, which may prioritize hydrophobic interactions .

Discussion of Substituent Effects

• sec-Butyl vs.
• Methoxy Positioning : The 2-methoxy group in the target compound and Compound 2 may facilitate hydrogen bonding with receptor sites, but additional methoxy groups (as in Compound 1) could enhance binding affinity .
• Bromine’s Role : The 5-bromo substituent likely contributes to electron withdrawal, stabilizing the amide bond and influencing resonance properties shared across all compared compounds .